Cas no 82724-82-1 (4-Dodecyn-3-one, 6-methoxy-2,2,6-trimethyl-)

• Product name: 4-Dodecyn-3-one, 6-methoxy-2,2,6-trimethyl-
• CAS No: 82724-82-1
• MF: C₁₆H₂₈O₂
• MW: 252.39232
• CID: 685674
• PubChem ID: 13115183

4-Dodecyn-3-one, 6-methoxy-2,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Dodecyn-3-one, 6-methoxy-2,2,6-trimethyl-
• 6-methoxy-2,2,6-trimethyldodec-4-yn-3-one
• DTXSID70519139
• 2,2,6-trimethyl-6-methoxy-4-dodecyn-3-one
• 82724-82-1

• Inchi： InChI=1S/C16H28O2/c1-7-8-9-10-12-16(5,18-6)13-11-14(17)15(2,3)4/h7-10,12H2,1-6H3
• InChI Key： IQRRSSOEZHFUCP-UHFFFAOYSA-N
• SMILES： CCCCCCC(C)(C#CC(=O)C(C)(C)C)OC

Computed Properties

• Exact Mass: 252.208930132g/mol
• Monoisotopic Mass: 252.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.7